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Compound of Interest

Compound Name: L-Iditol-d8

Cat. No.: B13424347

L-Iditol-d8: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of L-lditol-d8, a deuterated form of L-Iditol, including supplier and purchasing
information, its role in metabolic pathways, and a generalized experimental workflow for its use

as a metabolic tracer.

Introduction

L-Iditol is a sugar alcohol, and its deuterated isotopologue, L-Iditol-d8, serves as a valuable
tool in metabolic research. The stable, non-radioactive isotopes of deuterium in L-Iditol-d8
make it an ideal tracer for studying the flux through metabolic pathways using mass
spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its primary application lies
in elucidating the activity of L-iditol 2-dehydrogenase and its role in fructose metabolism.

Supplier and Purchasing Information

Acquiring high-quality L-Iditol-d8 is crucial for reliable experimental outcomes. The following
table summarizes purchasing information from a key supplier. Please note that pricing and
availability are subject to change and direct inquiry with the supplier is recommended.

] Catalog ] Available
Supplier Product Name Purity .
Number Quantities
LGC Standards L-Iditol-d8 TRC-1175002 Not specified 50 mg, 100 mg
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For comparative purposes, information for the non-deuterated form, L-Iditol, is provided below
from various suppliers.

. Product Catalog . Available .
Supplier Purity . Price (USD)
Name Number Quantities

Sigma- )
_ L-Iditol 16035 =298% (GC) 100MG $94.35
Aldrich
] Contact for
Smolecule L-Iditol S530405 >98% In Stock o
pricing
25MG, _
) Starting from
Chem-Impex L-Iditol 01578 =>98% (GC) 100MG,
$51.18
250MG, 1G
Simson ) - ) ) Contact for Contact for
L-Iditol Not specified  High Quality _ o
Pharma details pricing

Metabolic Pathway of L-Iditol

L-Iditol is a key substrate for the enzyme L-iditol 2-dehydrogenase (EC 1.1.1.14), which plays a
role in fructose and mannose metabolism.[1][2] This enzyme catalyzes the reversible oxidation
of L-iditol to L-sorbose, with NAD+ as the coenzyme.[1][3][4]

The following diagram illustrates the enzymatic conversion of L-Iditol.

=

Click to download full resolution via product page

L-iditol
2-dehydrogenase

Caption: Enzymatic conversion of L-Iditol to L-Sorbose.
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Experimental Protocol: L-Iditol-d8 as a Metabolic
Tracer

While a specific, detailed experimental protocol for L-lditol-d8 was not found in the public
domain, a generalized workflow for its use as a metabolic tracer in cell culture is outlined below.
This protocol is based on standard methodologies for stable isotope tracing studies.

Objective: To quantify the metabolic flux through the L-iditol 2-dehydrogenase pathway.
Materials:

e L-Iditol-d8

 Cell culture medium

e Cultured cells of interest

o Phosphate-buffered saline (PBS)

o Extraction solvent (e.g., 80% methanol)

e Liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass
spectrometry (GC-MS) system

Methodology:
e Cell Culture: Plate and culture cells to the desired confluency.

o Tracer Introduction: Replace the standard culture medium with a medium containing a known
concentration of L-Iditol-d8.

 Incubation: Incubate the cells with the tracer for a predetermined period to allow for cellular
uptake and metabolism.

o Metabolite Extraction:

o Aspirate the medium and wash the cells with ice-cold PBS.
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Add ice-cold extraction solvent to the cells.

[e]

o

Scrape the cells and collect the cell lysate.

[¢]

Centrifuge the lysate to pellet cellular debris.

[¢]

Collect the supernatant containing the metabolites.

o Sample Analysis: Analyze the extracted metabolites using LC-MS or GC-MS to detect and
guantify L-Iditol-d8 and its downstream metabolic products, such as deuterated L-sorbose.

o Data Analysis: Determine the isotopic enrichment in the metabolic intermediates to calculate
the metabolic flux through the pathway.

The following diagram illustrates the general experimental workflow.
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Caption: General workflow for a metabolic tracer experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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